Cas no 312693-52-0 (1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI))

• Product Name: 1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI)
• CAS No: 312693-52-0
• MF: C₁₈H₃₄B₂O₄
• MW: 336.082166194916
• CID: 300861
• PubChem ID: 24874631
• Update Time: 2025-10-29

1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI)
• (E)-1-HEXENE-1,2-DIBORONIC ACID BIS(PINACOL) ESTER
• 1-CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)HEXENE
• J-018347
• (E)-2,2'-(Hex-1-ene-1,2-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• CS-0175020
• 4,4,5,5-tetramethyl-2-[(1E)-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)hex-1-en-2-yl]-1,3,2-dioxaborolane
• (E)-1-hexene-1,2-diboronic acid
• 185427-48-9
• starbld0016829
• 312693-52-0
• cisHex-1-ene-1,2-diyldiboronic acid, pinacol ester

• MDL： MFCD03093898
• Inchi： 1S/C18H34B2O4/c1-10-11-12-14(20-23-17(6,7)18(8,9)24-20)13-19-21-15(2,3)16(4,5)22-19/h13H,10-12H2,1-9H3/b14-13-
• InChI Key： SACOFNGKSPZAFQ-YPKPFQOOSA-N
• SMILES： O1B(/C(/CCCC)=C\B2OC(C)(C)C(C)(C)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 372.28500
• Monoisotopic Mass: 336.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.954 g/mL at 25 °C(lit.)
• Boiling Point: 292 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.455(lit.)
• PSA: 99.38000
• LogP: 2.27460
• Solubility: Not determined

1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1,3,2-Dioxaborolane,2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI)

Introduction to 1,3,2-Dioxaborolane, 2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (9CI) (CAS No: 312693-52-0)

The compound 1,3,2-Dioxaborolane, specifically the derivative 2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- (CAS No: 312693-52-0), is a fascinating molecule with significant potential in various fields of chemistry. This compound belongs to the family of boron-containing heterocycles, which have garnered considerable attention due to their unique electronic properties and versatile applications in organic synthesis.

Recent studies have highlighted the importance of dioxaborolane derivatives in the development of new materials and catalysts. The structure of this compound features a dioxaborolane ring with substituents that enhance its stability and reactivity. The presence of the butyl group and the ethenediyl bridge introduces additional functional groups that can be exploited in various chemical transformations.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using transition metal-catalyzed reactions. For instance, the use of palladium catalysts has enabled the construction of the ethenediyl bridge with high precision. These advancements have not only improved the yield but also expanded the scope of applications for this compound.

The electronic properties of this compound make it an excellent candidate for use in organoboron chemistry. Its ability to act as a Lewis acid has been leveraged in asymmetric catalysis, where it facilitates enantioselective reactions. This property is particularly valuable in the pharmaceutical industry for the synthesis of chiral molecules.

Beyond catalysis, this compound has shown promise in materials science. Its incorporation into polymer systems has led to materials with improved mechanical and thermal properties. The tetramethyl substituents on the dioxaborolane ring contribute to its stability under harsh conditions, making it suitable for high-performance applications.

In conclusion, the compound 1,3,2-Dioxaborolane, 2,2'-[(1Z)-1-butyl-1,2-ethenediyl]bis[4,4,5,tetramethyl-, CAS No: 312693-52-0) is a multifaceted molecule with a wide range of applications. Its unique structure and reactivity continue to inspire innovative research across various disciplines. As our understanding of its properties deepens, it is expected to play an even more significant role in advancing modern chemistry.